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Compound of Interest

Compound Name: Hexaboron dizinc undecaoxide

Cat. No.: B077386

Hexaboron dizinc undecaoxide, commonly known as zinc borate, is a versatile halogen-free
flame retardant employed to enhance the fire safety of polymeric materials. In polyolefin
systems such as polypropylene (PP) and polyethylene (PE), it functions as a multifunctional
additive, not only impeding combustion but also acting as a smoke suppressant and char
promoter. Its performance is particularly notable when used in conjunction with other flame
retardants, exhibiting significant synergistic effects. This guide provides an objective
comparison of its performance against other common alternatives, supported by experimental
data.

Performance Comparison of Flame Retardants in
Polypropylene

The efficacy of hexaboron dizinc undecaoxide is best illustrated through standardized
flammability tests. The following table summarizes its performance in a polypropylene
composite and compares it with neat (unfilled) polypropylene and polypropylene containing
other common flame retardants like Magnesium Hydroxide (MDH) and Ammonium
Polyphosphate (APP).
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Flame L.
Limiting . .
. Retardant UL-94 Rating Char Residue

Formulation . Oxygen Index .

Loading (wt. (Vertical Burn) @ 800°C (%)

(LOI) (%)

%)

Neat )
No Rating,
Polypropylene 0% 17.2 - 18.5[1][2] o ~0%[3][4]
Dripping[1][2]
(PP)
PP/CaCOs +
Hexaboron
Dizinc
) 10% + 10% 29.4[5] Not Reported 47.2[5]
Undecaoxide +
Magnesium
Hydroxide (MDH)
PP + Magnesium
) 40% 25.0 V-1 Not Reported

Hydroxide (MDH)
PP + Modified
Ammonium

20% 27.6 V-0 Not Reported
Polyphosphate
(APP)
PP +
Intumescent
System 30% 33.1 V-0 Not Reported
(APP/Pentaeryth

ritol/Melamine)

Note: Data is compiled from various studies and formulations may differ. Direct comparison
should be made with caution.

Mechanism of Action

Hexaboron dizinc undecaoxide functions through a combination of condensed-phase and
gas-phase actions during combustion.
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e Endothermic Decomposition: When exposed to high temperatures, the hydrated form of zinc
borate releases water molecules. This process is endothermic, absorbing heat from the
polymer and cooling the material surface, which delays thermal degradation.

o Formation of a Protective Layer: Upon dehydration, the zinc borate forms a glassy, ceramic-
like layer on the polymer's surface. This char layer acts as a physical barrier, insulating the
underlying polymer from heat and preventing the diffusion of oxygen to the fuel source.[5]

e Synergy with Metal Hydroxides: When used with metal hydroxides like MDH, the zinc borate
can interact with the metal oxide residue (e.g., MgO) formed during combustion. This
interaction enhances the structural integrity and stability of the char layer, making it a more
effective barrier against fire.[5]

The following diagram illustrates the flame retardant mechanism of Hexaboron Dizinc
Undecaoxide in a polyolefin matrix during a fire event.
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Caption: Flame retardant mechanism of Hexaboron Dizinc Undecaoxide.
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Experimental Protocols

The data presented in this guide is based on standardized testing methodologies used to

evaluate the flammability of plastics.

Limiting Oxygen Index (LOI)

Standard: ASTM D2863 or ISO 4589.[6]

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that is required to just support flaming combustion of a material.[6]

Methodology: A small, vertically oriented specimen is ignited from the top. The
oxygen/nitrogen mixture is adjusted until the flame is just extinguished. The LOI is expressed
as a volume percentage of oxygen. A higher LOI value indicates better flame resistance. For
example, since the air contains approximately 21% oxygen, a material with an LOI greater
than 21 is considered flame retardant in ambient conditions.[6][7]

UL-94 Vertical Burn Test

Standard: ANSI/UL 94.

Objective: To classify the flammability of plastic materials based on their response to a small
open flame under controlled conditions.

Methodology: A rectangular test bar is held vertically and ignited at the bottom for 10
seconds. The flame is removed, and the duration of flaming is timed. A second 10-second
ignition is applied. The afterflame time, afterglow time, and whether flaming drips ignite a
cotton patch placed below the specimen are recorded.[1]

Classifications:
o V-0: Burning stops within 10 seconds; no flaming drips are allowed.[8]
o V-1: Burning stops within 30 seconds; no flaming drips are allowed.

o V-2: Burning stops within 30 seconds; flaming drips that ignite the cotton are allowed.[8]
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o No Rating: The sample burns for an extended period or drips extensively, failing to meet V-
2 criteria. Neat polypropylene typically falls into this category.[1]

Char Residue (Thermogravimetric Analysis - TGA)

Standard: ASTM E1131 or ISO 11358.

Objective: To measure the mass of a sample as a function of temperature or time in a
controlled atmosphere. It is used to determine the thermal stability and the amount of non-
volatile residue (char) formed.

Methodology: A small sample is placed in a thermogravimetric analyzer. It is heated at a
constant rate (e.g., 10°C/minute) under an inert atmosphere (typically nitrogen).[9] The
instrument records the weight of the sample as the temperature increases. The percentage
of the initial mass remaining at a high temperature (e.g., 800°C) is reported as the char
residue. A higher char residue is generally indicative of a more effective condensed-phase
flame retardant mechanism.[9] Neat polypropylene degrades completely, leaving almost no
residue.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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